Cas no 1361791-98-1 (6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1361791-98-1
• MF: C₈H₈F₅N₃O₂S
• MW: 305.225037574768
• CID: 4932329
• Update Time: 2025-09-24

6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C8H8F5N3O2S/c9-7(10)4-1-3(2-14)16-6(8(11,12)13)5(4)19(15,17)18/h1,7H,2,14H2,(H2,15,17,18)
• InChI Key： CSJPIXZOJQOQJS-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)(F)F)=NC(CN)=CC=1C(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: -0.2
• Topological Polar Surface Area: 107

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide

6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide: A Comprehensive Overview

The compound 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide, with the CAS number 1361791-98-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with various functional groups, including an aminomethyl group, difluoromethyl group, trifluoromethyl group, and a sulfonamide moiety. These substituents contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the sulfonamide group in this compound makes it a promising candidate for exploring its potential as a bioactive molecule. Researchers have demonstrated that sulfonamides can exhibit favorable pharmacokinetic properties, such as good solubility and metabolic stability, which are critical for drug candidates.

The pyridine ring in this compound serves as a versatile scaffold for further chemical modifications. The substitution pattern on the pyridine ring—specifically the placement of the aminomethyl, difluoromethyl, and trifluoromethyl groups—plays a crucial role in determining its electronic and steric properties. These properties are essential for understanding its reactivity in various chemical reactions and its interactions with biological systems.

In terms of synthetic chemistry, the preparation of this compound involves a series of intricate reactions, including nucleophilic substitutions, coupling reactions, and fluorination processes. The synthesis of such complex molecules often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided new avenues for synthesizing similar compounds more efficiently and sustainably.

From a materials science perspective, the fluorinated substituents on this compound suggest potential applications in the development of advanced materials with unique thermal and electronic properties. Fluorinated compounds are known for their stability under harsh conditions and their ability to modify the physical properties of polymers and other materials. This makes them valuable in industries such as electronics, aerospace, and advanced manufacturing.

Moreover, the presence of multiple functional groups in this compound opens up possibilities for further chemical transformations. For instance, the sulfonamide group can act as a leaving group in certain substitution reactions, enabling the introduction of additional functional groups or modifications to the pyridine ring. Such versatility makes this compound a valuable building block in organic synthesis.

Recent research has also explored the biological activity of similar sulfonamide-containing compounds. Studies have shown that these molecules can exhibit inhibitory effects on various enzymes and receptors, making them potential leads for drug development. The specific substituents on this compound may influence its bioactivity by modulating its binding affinity to target proteins or its ability to penetrate cellular membranes.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide represents a fascinating example of how complex chemical structures can be tailored to meet diverse scientific and industrial needs. Its unique combination of functional groups positions it as a valuable molecule for further exploration in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for such compounds, their significance in advancing scientific knowledge will undoubtedly grow.